Cas no 20946-17-2 (8-Hydroxy-quinoline-2-sulfonic Acid)

• Product Name: 8-Hydroxy-quinoline-2-sulfonic Acid
• CAS No: 20946-17-2
• MF: C₉H₉NO₅S
• MW: 243.236461400986
• CID: 252387
• PubChem ID: 54792425
• Update Time: 2025-05-23

8-Hydroxy-quinoline-2-sulfonic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinesulfonicacid, 8-hydroxy-
• 8-hydroxy-2-Quinolinesulfonic acid
• 8-hydroxyquinoline-2-sulfonic acid,hydrate
• 8-HYDROXYQUINOLINE-2-SULPHONIC ACID
• 8-Hydroxy-2-quinolinesulfonic acid monohydrate
• 8-Hydroxy-chinolin-2-sulfonsaeure
• 8-hydroxyquinoline-2-sulfonic acid
• 8-Hydroxy-quinoline-2-sulfonic acid monohydrate
• M-1688
• 8-Hydroxyquinoline-2-sulfonic acid--water (1/1)
• 8-hydroxyquinoline-2-sulfonic acid;hydrate
• DTXSID40716774
• 2-Quinolinesulfonic acid, 8-hydroxy-
• 20946-17-2
• AS-11549
• 1202865-42-6
• 8-hydroxyquinoline-2-sulfonic acid hydrate
• J-013732
• 8-Hydroxyquinoline-2-sulfonic acid monohydrate
• SCHEMBL3453996
• FT-0715627
• MFCD00216718
• A912082
• 8-hydroxyquinoline sulfonic acid hydrate
• AKOS005287422
• 8-Hydroxy-quinoline-2-sulfonic Acid

• MDL： MFCD00216718
• Inchi： 1S/C9H7NO4S.H2O/c11-7-3-1-2-6-4-5-8(10-9(6)7)15(12,13)14;/h1-5,11H,(H,12,13,14);1H2
• InChI Key： NCDVWNIJUCGABM-UHFFFAOYSA-N
• SMILES： S(C1=CC=C2C=CC=C(C2=N1)O)(=O)(=O)O.O
• BRN： 401756

Computed Properties

• Exact Mass: 243.02000
• Monoisotopic Mass: 243.02014356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 324
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.9Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: 300°C
• PSA: 105.10000
• LogP: 2.20360

8-Hydroxy-quinoline-2-sulfonic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-40
• Safety Instruction： 22-26-36-36/37/39-27
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroxyquinolines

Additional information on 8-Hydroxy-quinoline-2-sulfonic Acid

8-Hydroxy-Quinoline-2-Sulfonic Acid: A Comprehensive Overview

8-Hydroxy-quinoline-2-sulfonic acid (CAS No. 20946-17-2) is a versatile and intriguing compound that has garnered significant attention in various scientific domains. This compound, also referred to as 8-hydroxyquinoline sulfonic acid, is a derivative of quinoline, a heterocyclic aromatic organic compound. Its structure consists of a quinoline ring with a hydroxyl group at the 8th position and a sulfonic acid group at the 2nd position, making it highly functionalized and reactive.

The chemical formula of 8-hydroxyquinoline-2-sulfonic acid is C9H7NO4S, and its molecular weight is approximately 235.19 g/mol. The compound exists as a white crystalline solid and is soluble in water, which makes it suitable for various applications in aqueous environments. Its pKa values are critical for understanding its behavior in different pH conditions, with the sulfonic acid group contributing significantly to its acidity.

Recent studies have highlighted the potential of 8-hydroxyquinoline-2-sulfonic acid in the field of metal ion coordination chemistry. The hydroxyl and sulfonic acid groups provide multiple binding sites for metal ions, making this compound an excellent candidate for chelation therapy and metal ion sensing applications. For instance, researchers have explored its ability to bind with transition metals such as copper(II) and iron(III), which has implications in both medical diagnostics and environmental monitoring.

In addition to its coordination properties, 8-hydroxyquinoline-2-sulfonic acid has shown promise in the realm of antimicrobial agents. Studies have demonstrated that this compound exhibits potent activity against various bacterial and fungal strains, potentially due to its ability to disrupt cellular membranes and inhibit enzyme activity. This makes it a valuable compound for developing novel antimicrobial therapies, especially in an era where antibiotic resistance is a growing concern.

The synthesis of 8-hydroxyquinoline-2-sulfonic acid typically involves multi-step organic reactions, often starting from quinoline derivatives. One common approach includes the sulfonation of 8-hydroxyquinoline using sulfuric acid or other sulfonating agents, followed by purification to obtain the final product. The optimization of these synthetic routes has been a focus of recent research, with scientists aiming to improve yield, reduce reaction time, and minimize environmental impact.

Another area where 8-hydroxyquinoline-2-sulfonic acid has made significant strides is in the field of analytical chemistry. Its ability to form stable complexes with metal ions has been exploited in the development of sensitive and selective sensors for detecting trace metal ions in environmental samples. For example, researchers have utilized this compound as a sensing material in optical sensors, enabling real-time monitoring of metal contamination in water bodies.

Furthermore, the compound has found applications in the pharmaceutical industry as a potential drug delivery agent. Its ability to encapsulate drugs within its coordination complexes or serve as a targeting moiety makes it an attractive candidate for designing drug delivery systems with enhanced bioavailability and reduced side effects.

Recent advancements in computational chemistry have also shed light on the electronic properties of 8-hydroxyquinoline-2-sulfonic acid, particularly its potential as a semiconductor material. Molecular modeling studies suggest that this compound could be used in organic electronics due to its conjugated π-system and functional groups that can modulate electronic behavior.

In conclusion, 8-hydroxyquinoline-2-sulfonic acid (CAS No. 20946-17-2) is a multifaceted compound with applications spanning coordination chemistry, antimicrobial research, analytical sensing, pharmaceuticals, and materials science. Its unique structural features and functional groups make it an invaluable tool for scientists across various disciplines. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.